1-(4-Bromophenyl)-3-M-tolyl-1H-pyrazol-5-amine

Specification

• CAS No.: 618098-23-0
• Molecular Formula: C16H14BrN3
• Molecular Weight: 328.21 g/mol
• IUPAC Name: 2-(4-bromophenyl)-5-(3-methylphenyl)pyrazol-3-amine
• Standard InChI: InChI=1S/C16H14BrN3/c1-11-3-2-4-12(9-11)15-10-16(18)20(19-15)14-7-5-13(17)6-8-14/h2-10H,18H2,1H3
• Standard InChI Key: DHPWHKVMKVCEIB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C2=NN(C(=C2)N)C3=CC=C(C=C3)Br

Introduction

Chemical Structure and Physicochemical Properties

Molecular Architecture

The compound’s structure consists of a pyrazole core (a five-membered aromatic ring with two adjacent nitrogen atoms) decorated with three distinct substituents:

• A 4-bromophenyl group at the 1-position, contributing electron-withdrawing characteristics and potential halogen bonding interactions.

• An m-tolyl group (3-methylphenyl) at the 3-position, introducing steric bulk and hydrophobic interactions.

• An amine group (-NH$_2$) at the 5-position, enabling hydrogen bonding and serving as a site for derivatization.

The IUPAC name, 2-(4-bromophenyl)-5-(3-methylphenyl)pyrazol-3-amine, reflects this substitution pattern. Its canonical SMILES string, C1=CC(=CC=C1Br)N2C(=C(C(=N2)C3=CC=CC(=C3)C)N), provides a machine-readable representation of the connectivity.

Physicochemical Characteristics

Key properties include:

Property	Value
Molecular Formula	$\text{C}_{16}\text{H}_{14}\text{BrN}_3$
Molecular Weight	328.21 g/mol
CAS Number	618098-23-0
Hydrogen Bond Donors	1 (NH$_2$)
Hydrogen Bond Acceptors	3 (two pyrazole N, one NH$_2$)

The bromine atom’s electronegativity (2.96 on the Pauling scale) and the methyl group’s electron-donating effects create a polarized electronic environment, influencing reactivity and solubility. The compound is likely soluble in organic solvents like chloroform or ethyl acetate but poorly soluble in water due to its aromatic and hydrophobic substituents.

Synthesis and Optimization Strategies

General Pyrazole Synthesis Methods

Pyrazole derivatives are commonly synthesized via [3+2] cycloaddition reactions between alkynes and diazo compounds or hydrazines. For 1-(4-Bromophenyl)-3-M-tolyl-1H-pyrazol-5-amine, a plausible route involves:

• Formation of the Pyrazole Core: Reacting a bromophenyl-substituted alkyne with a hydrazine derivative under basic conditions.

• Introduction of the m-Tolyl Group: Employing cross-coupling reactions (e.g., Suzuki-Miyaura) to attach the 3-methylphenyl moiety.

• Amine Functionalization: Reducing a nitro group or substituting a leaving group with ammonia.

Applications in Pharmaceutical Development

Drug Discovery

This compound serves as a lead structure for optimizing:

• Selectivity: Modifying the m-tolyl group to target specific isoforms of COX or kinases.

• Bioavailability: Introducing solubilizing groups (e.g., sulfonates) at the amine position.

Targeted Therapy

Conjugation with monoclonal antibodies or nanoparticles could enhance tumor-specific delivery, minimizing off-target effects.

Future Research Directions

Synthesis Optimization

• Green Chemistry Approaches: Replace chloroform with biodegradable solvents (e.g., cyclopentyl methyl ether).

• Catalyst Development: Explore heterogeneous catalysts to improve yield and reduce waste.

Biological Screening

Prioritize assays for:

• Enzyme Inhibition: COX-2, 5-LOX, tubulin.

• Cytotoxicity: NCI-60 human tumor cell line panel.

Computational Modeling

Molecular dynamics simulations could predict binding modes and guide structural modifications.